2-[[4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy]methyl]indolizine-1-carbonitrile

• IUPAC Name: 2-[[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]methyl]indolizine-1-carbonitrile
• InChI: InChI=1S/C19H14N4O2/c1-13-21-19(22-25-13)14-5-7-16(8-6-14)24-12-15-11-23-9-3-2-4-18(23)17(15)10-20/h2-9,11H,12H2,1H3
• InChI Key: DHCSDAOWMITHBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=CC=C(C=C2)OCC3=CN4C=CC=CC4=C3C#N
• Molecular Formula: C19H14N4O2
• Molecular Weight: 330.3 g/mol

Description

2-[[4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy]methyl]indolizine-1-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 2-[[4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy]methyl]indolizine-1-carbonitrile is not fully understood. However, it has been suggested that it exerts its effects by modulating various signaling pathways such as the nuclear factor-κB pathway and the mitogen-activated protein kinase pathway.
Biochemical and Physiological Effects:
2-[[4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy]methyl]indolizine-1-carbonitrile has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, induce apoptosis in cancer cells, and inhibit the replication of viruses. It has also been found to have antioxidant properties and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[[4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy]methyl]indolizine-1-carbonitrile in lab experiments is its ability to modulate various signaling pathways, making it a useful tool for studying the mechanisms of various diseases. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[[4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy]methyl]indolizine-1-carbonitrile. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the identification of its specific targets and the elucidation of its mechanism of action. Additionally, further studies are needed to determine its potential use in the treatment of various diseases, including cancer and viral infections.

Synthesis Methods

The synthesis of 2-[[4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy]methyl]indolizine-1-carbonitrile has been achieved using various methods. One of the most commonly used methods involves the reaction of 4-(5-methyl-1,2,4-oxadiazol-3-yl)phenol with 1-(chloromethyl)indoline-2,3-dione in the presence of a base such as potassium carbonate. The resulting product is then treated with sodium cyanide to obtain 2-[[4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy]methyl]indolizine-1-carbonitrile.

Scientific Research Applications

2-[[4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenoxy]methyl]indolizine-1-carbonitrile has been extensively studied for its potential applications in various fields. It has been found to possess anti-inflammatory, anti-cancer, and anti-viral properties. Its anti-inflammatory properties have been attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Its anti-cancer properties have been attributed to its ability to induce apoptosis in cancer cells. Its anti-viral properties have been attributed to its ability to inhibit the replication of viruses such as HIV and hepatitis C virus.